Cas no 24587-05-1 (5-Amino-2,4-dimethylbenzoic acid)

• Product Name: 5-Amino-2,4-dimethylbenzoic acid
• CAS No: 24587-05-1
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 1091475
• PubChem ID: 596689
• Update Time: 2025-04-23

5-Amino-2,4-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2,4-dimethylbenzoic acid
• 5-Amino-2,4-dimethyl-benzoic acid
• SCHEMBL4732592
• 5-Amino-2,4-dimethylbenzoicacid
• 24587-05-1
• MFCD17270950
• DB-185669
• CS-0370656
• Z954595614
• AKOS011369933
• Benzoic acid, 5-amino-2,4-dimethyl-
• EN300-60660
• SB75989

• Inchi： 1S/C9H11NO2/c1-5-3-6(2)8(10)4-7(5)9(11)12/h3-4H,10H2,1-2H3,(H,11,12)
• InChI Key： XPLHGPYPIQETMB-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(C)=CC=1C)N)=O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 5-Amino-2,4-dimethylbenzoic acid

5-Amino-2,4-Dimethylbenzoic Acid: A Comprehensive Overview

5-Amino-2,4-dimethylbenzoic acid, also known by its CAS number CAS No. 24587-05-1, is a versatile organic compound with significant applications in various fields of chemistry and biology. This compound is characterized by its unique structure, which includes an amino group (-NH₂) and two methyl groups (-CH₃) attached to a benzoic acid backbone. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The chemical structure of 5-amino-2,4-dimethylbenzoic acid consists of a benzene ring with three substituents: an amino group at position 5, and methyl groups at positions 2 and 4. This arrangement creates a molecule with strong electron-donating properties due to the amino and methyl groups. The benzoic acid moiety further contributes to the compound's acidity, making it a useful precursor in various synthetic reactions. Recent studies have highlighted the potential of this compound in drug design, particularly in the development of anti-inflammatory and anti-cancer agents.

In terms of physical properties, 5-amino-2,4-dimethylbenzoic acid is typically found as a crystalline solid with a melting point of approximately 160°C. Its solubility in water is moderate, which makes it suitable for use in aqueous-based reactions. The compound exhibits UV absorption characteristics that are influenced by the electron-donating groups on the aromatic ring. These properties have been exploited in the development of novel materials for optoelectronic applications.

The synthesis of 5-amino-2,4-dimethylbenzoic acid can be achieved through various methods, including Friedel-Crafts alkylation and nucleophilic aromatic substitution. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, researchers have reported the use of transition metal catalysts to enhance reaction yields while reducing energy consumption.

5-Amino-2,4-dimethylbenzoic acid finds extensive use in pharmaceutical research due to its ability to act as a building block for complex molecules. Its amino group allows for easy functionalization, enabling the creation of derivatives with diverse biological activities. For example, derivatives of this compound have shown promise as inhibitors of enzymes involved in inflammation and cancer progression.

In addition to its pharmaceutical applications, 5-amino-2,4-dimethylbenzoic acid has also been explored in materials science. Its aromatic structure makes it a candidate for use in the synthesis of conducting polymers and organic semiconductors. Recent studies have demonstrated that derivatives of this compound can exhibit enhanced electrical conductivity when incorporated into polymer matrices.

The environmental impact of 5-amino-2,4-dimethylbenzoic acid has also been a topic of interest among researchers. Studies have shown that the compound undergoes biodegradation under aerobic conditions, making it less persistent in the environment compared to other organic compounds. However, further research is needed to fully understand its ecological implications.

In conclusion, 5-amino-2,4-dimethylbenzoic acid, with its unique chemical structure and versatile properties, continues to be a valuable compound in both academic and industrial settings. Its applications span across pharmaceuticals, materials science, and environmental chemistry. As research progresses, new insights into its potential uses are expected to emerge.